N-(3-chloro-4-methylphenyl)-2-(4-methyl-3-(1-(methylsulfonyl)piperidin-4-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetamide

Specification

• CAS No.: 1105249-21-5
• Molecular Formula: C18H24ClN5O4S
• Molecular Weight: 441.93
• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[4-methyl-3-(1-methylsulfonylpiperidin-4-yl)-5-oxo-1,2,4-triazol-1-yl]acetamide
• Standard InChI: InChI=1S/C18H24ClN5O4S/c1-12-4-5-14(10-15(12)19)20-16(25)11-24-18(26)22(2)17(21-24)13-6-8-23(9-7-13)29(3,27)28/h4-5,10,13H,6-9,11H2,1-3H3,(H,20,25)
• Standard InChI Key: DETAPKVWCDKCGP-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C(=O)N(C(=N2)C3CCN(CC3)S(=O)(=O)C)C)Cl

Introduction

The compound N-(3-chloro-4-methylphenyl)-2-(4-methyl-3-(1-(methylsulfonyl)piperidin-3-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetamide is a complex organic molecule with a molecular formula of C18H24ClN5O4S and a molecular weight of 441.9 g/mol. This compound is characterized by its structural components, including a triazole ring, a piperidine moiety, and a methylsulfonyl group, which contribute to its potential biological activities and chemical properties.

Synthesis and Preparation

The synthesis of this compound is not explicitly described in the available sources. Generally, compounds with similar structures are synthesized through multi-step reactions involving the formation of the triazole ring and the attachment of the piperidine and phenyl moieties. The synthesis typically requires careful control of reaction conditions to ensure the correct attachment of functional groups.

Biological Activities and Applications

While specific biological activities of N-(3-chloro-4-methylphenyl)-2-(4-methyl-3-(1-(methylsulfonyl)piperidin-3-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetamide are not documented, compounds with similar structures often exhibit a range of biological activities. These can include antimicrobial, antiviral, or anticancer properties due to the presence of the triazole ring and other functional groups.

Research Findings and Future Directions

Research on compounds with similar structures suggests that modifications to the triazole ring and the attached moieties can significantly affect their biological activities. Future studies on this compound could focus on exploring its potential applications in medicine or agriculture, as well as investigating its environmental impact.